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Compound of Interest

Compound Name: Trimethyl orthobenzoate

Cat. No.: B1683259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of trimethyl
orthobenzoate (CAS No. 707-07-3), a versatile reagent and intermediate in organic synthesis.

The information presented herein is intended to support laboratory research, chemical process

development, and safety management.

Summary of Physical Properties
The physical characteristics of trimethyl orthobenzoate are crucial for its proper handling,

storage, and application in synthetic chemistry. A compilation of its principal physical properties

is presented in the table below for easy reference.
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Property Value Conditions

Molecular Formula C₁₀H₁₄O₃

Molecular Weight 182.22 g/mol [1][2][3][4][5][6][7]

Appearance Clear, colorless liquid [3][8][9][10]

Boiling Point 87-88 °C
at 7 mmHg[1][6][9][11][12][13]

[14][15]

115 °C at 25 mmHg[10]

223.9 °C
at 760 mmHg (atmospheric

pressure)[2]

Density 1.061 g/mL at 25 °C[1][6][9][12][13][14][15]

1.07 g/mL [3][10]

Refractive Index 1.489
at 20 °C (n20/D)[1][9][11][12]

[13][15]

Flash Point 82 °C (179.6 °F)
Closed cup[1][10][11][13][14]

[15][16]

Solubility Soluble in organic solvents. [1][9][11][13]

Slightly soluble in chloroform

and methanol.
[5]

Melting Point Not applicable [3][17]

Sensitivity Moisture and air sensitive. [3][10][11][14][15][16][17]

Stability Hygroscopic. [9]

Experimental Protocols for Property Determination
The following sections detail standardized laboratory procedures for the determination of the

key physical properties of liquid organic compounds such as trimethyl orthobenzoate.

Determination of Boiling Point (Capillary Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small quantities of liquid, the capillary method is a common and efficient

technique.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Stand and clamp

Procedure:

A small amount of trimethyl orthobenzoate is placed into the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube with the open

end submerged in the liquid.

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.

The assembly is clamped and immersed in a Thiele tube or an oil bath.

The bath is heated slowly and uniformly.

As the temperature rises, air trapped in the capillary tube will slowly be expelled.

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is noted; this indicates that the liquid has reached its boiling point.

The heat source is removed, and the bath is allowed to cool slowly.
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The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density (Pycnometer Method)
Density is the mass of a substance per unit volume. A pycnometer (specific gravity bottle)

provides a precise method for determining the density of a liquid.

Apparatus:

Pycnometer (volumetric flask with a ground-glass stopper)

Analytical balance

Constant temperature water bath

Thermometer

Procedure:

A clean, dry pycnometer is weighed accurately on an analytical balance (m₁).

The pycnometer is filled with distilled water and placed in a constant temperature water bath

(e.g., 25 °C) until it reaches thermal equilibrium. The volume is adjusted precisely to the

calibration mark, and the pycnometer is reweighed (m₂).

The pycnometer is emptied, dried thoroughly, and then filled with trimethyl orthobenzoate.

The filled pycnometer is brought to the same constant temperature in the water bath, the

volume is adjusted, and it is weighed again (m₃).

The density of trimethyl orthobenzoate (ρ) is calculated using the following formula: ρ =

[(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the

experimental temperature.

Determination of Refractive Index (Abbe Refractometer)
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The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is useful for identifying and assessing the purity of

liquids.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Soft tissue paper

Standard calibration liquid (e.g., distilled water)

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index at the

measurement temperature (e.g., 20 °C).

The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., ethanol or

acetone) and allowed to dry completely.

A few drops of trimethyl orthobenzoate are placed on the lower prism using a clean

dropper.

The prisms are closed and locked. The instrument is allowed to equilibrate to the set

temperature.

The light source is switched on, and the handwheel is adjusted to bring the boundary line

between the light and dark fields into the center of the crosshairs in the eyepiece.

If a colored fringe is observed at the boundary, the compensator is adjusted to sharpen the

line.

The refractive index is read directly from the instrument's scale.
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Determination of Flash Point (Closed-Cup Method)
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The closed-cup method is preferred for its higher precision as it contains the

vapors.

Apparatus:

Pensky-Martens or similar closed-cup flash point tester

Heat source with controlled heating rate

Ignition source (e.g., gas flame or electric igniter)

Thermometer

Procedure:

The sample cup of the flash point tester is filled with trimethyl orthobenzoate to the

specified level.

The lid, which contains the thermometer and ignition source mechanism, is securely placed

on the cup.

The sample is heated at a slow, constant rate as specified by the standard method (e.g.,

ASTM D93).

At regular temperature intervals, the ignition source is applied to the vapor space above the

liquid by operating the shutter mechanism.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite with a brief flash.

Logical Relationships and Handling Implications
The physical properties of trimethyl orthobenzoate are interconnected and dictate its

appropriate handling and storage procedures to ensure safety and maintain chemical integrity.
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Caption: Interrelationship of Physical Properties and Handling of Trimethyl Orthobenzoate.

This diagram illustrates that the combustibility (indicated by the flash point) and sensitivity to

moisture and air are critical properties that directly inform the necessary safety precautions for
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handling and storage.[2][8][15] Proper storage in a cool, dry place under an inert atmosphere in

tightly sealed containers is essential to prevent degradation.[2][8] When handling, it is crucial to

work in a well-ventilated area, avoid sources of ignition, and use personal protective

equipment.[8][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Trimethyl Orthobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683259#what-are-the-physical-properties-of-
trimethyl-orthobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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